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Compound of Interest

Compound Name: ULTRAMARINES

Cat. No.: B1171998

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Ultramarine pigments, including detailed operational and disposal
plans. Adherence to these procedures will minimize risks and ensure safe and compliant
laboratory practices.

Ultramarine pigments are generally considered non-toxic; however, they can pose hazards
under certain conditions, primarily through dust inhalation and reaction with acids.[1][2]

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Ultramarine pigments, especially in powdered form, it is crucial to use

appropriate personal protective equipment to prevent inhalation of dust and skin contact.[3][4]
[5] The occupational exposure limits for Ultramarines are classified under "nuisance dusts".[1]

[2][6]

Exposure Limit Type Value Duration
Total Inhalable Dust 10 mg/m3 8-hour Time Weighted Average
Total Respirable Dust 5 mg/m3 8-hour Time Weighted Average

Recommended Personal Protective Equipment:
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» Respiratory Protection: A suitable dust mask, such as an EN149 FFP1 rated mask, should
be worn to avoid breathing in dust.[2][6] In situations where there is a risk of contact with
acids or in case of fire, self-contained breathing apparatus is necessary.[2][6]

o Eye Protection: Safety glasses or chemical goggles should be worn to protect against dust
particles.[4][7][8]

o Hand Protection: While the product is non-irritating, disposable nitrile or vinyl gloves are
recommended, particularly when handling bulk quantities.[2]

o Body Protection: Standard laboratory coats or overalls are sufficient for handling Ultramarine
pigments.[6]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Ultramarine pigments from initial preparation to final disposal.

Preparation
- Wear appropriate PPE
- Work in a well-ventilated area

'

Handling
- Avoid generating dust
- Use scoops or spatulas

te |

Storage Spill Management
- Store in a cool, dry place - Sweep or vacuum spills
- Keep containers tightly closed - Avoid raising dust

Disposal

P>| - Dispose in accordance with local regulations
- AVOID contact with acids
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Safe handling workflow for Ultramarine pigments.

Operational and Disposal Plans

Handling Procedures:
o Work in a well-ventilated area to minimize dust concentration.[6][7]

e Avoid actions that generate dust, such as pouring from a height.[9] Use scoops or spatulas
for transferring the powder.[5]

o Keep containers of Ultramarine pigments closed when not in use.[7]

 After handling, wash hands thoroughly with soap and water.[10] Do not eat, drink, or smoke
in the work area.[3][10]

Storage:

» Store Ultramarine pigments in a cool, dry, and well-ventilated place, away from direct
sunlight.[7]

» Crucially, store them away from acids and oxidizing agents.[2][7] Contact with acids will
liberate highly toxic and flammable hydrogen sulphide gas.[1][2] At temperatures above
400°C (750°F), sulphur dioxide gas may be released.[2][6]

Spill Management:
« In the event of a spill, avoid creating dust.[7]

o Carefully sweep or vacuum the spilled material into a labeled container for disposal.[7][11]
Using a vacuum with a HEPA filter is recommended.[5]

o If alarge amount is spilled, cover it with a damp absorbent material like sand to prevent it
from becoming airborne.[7]

Disposal Plan:

» Dispose of waste Ultramarine pigment in accordance with local, regional, and national
regulations.[2][6][7]
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» Crucially, never dispose of Ultramarines in a location where they might come into contact
with acids.[1][2][6]

» Do not allow the material to enter drains or water sources.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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